Cas no 103224-01-7 (Carbamic acid,(2-chloro-1-oxopropyl)-, 1,1-dimethylethyl ester (9CI))
103224-01-7 structure
Product Name:Carbamic acid,(2-chloro-1-oxopropyl)-, 1,1-dimethylethyl ester (9CI)
CAS No:103224-01-7
MF:C8H14ClNO3
MW:207.654661655426
CID:125543
Update Time:2024-01-25
Carbamic acid,(2-chloro-1-oxopropyl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid,(2-chloro-1-oxopropyl)-, 1,1-dimethylethyl ester (9CI)
- Carbamic acid, (2-chloro-1-oxopropyl)-, 1,1-dimethylethyl ester (9CI)
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- Inchi: 1S/C8H14ClNO3/c1-5(9)6(11)10-7(12)13-8(2,3)4/h5H,1-4H3,(H,10,11,12)
- InChI Key: LTRCJEQZKDZMFW-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NC(=O)C(Cl)C
Computed Properties
- Exact Mass: 207.06632
- Monoisotopic Mass: 207.066
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.4A^2
Experimental Properties
- Density: 1.142±0.06 g/cm3(Predicted)
- PSA: 55.4
- pka: 7.55±0.46(Predicted)
Carbamic acid,(2-chloro-1-oxopropyl)-, 1,1-dimethylethyl ester (9CI) Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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